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Compound of Interest

Compound Name: Chromium potassium sulfate

Cat. No.: B082083 Get Quote

A Comparative Guide to the Hydrates of
Chromium Potassium Sulfate
For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed characterization and comparison of the various hydrates of

chromium potassium sulfate, commonly known as chrome alum. The information presented

is based on experimental data from scholarly sources, offering a comprehensive overview for

research and development applications.

Chromium potassium sulfate, with the chemical formula KCr(SO₄)₂·nH₂O, is a double salt

that exists in several hydration states.[1] The most prevalent and stable form is the

dodecahydrate (n=12), but other lower hydrates, including the hexahydrate (n=6), dihydrate

(n=2), and monohydrate (n=1), have also been identified.[1] The degree of hydration

significantly influences the compound's physical and chemical properties.

Physicochemical Properties
The different hydrates of chromium potassium sulfate exhibit distinct properties, which are

summarized in the table below. The dodecahydrate is a dark violet, crystalline solid that readily

dissolves in water.[2] Upon heating, its aqueous solutions turn green.[1]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b082083?utm_src=pdf-interest
https://www.benchchem.com/product/b082083?utm_src=pdf-body
https://www.benchchem.com/product/b082083?utm_src=pdf-body
https://en.wikipedia.org/wiki/Chrome_alum
https://en.wikipedia.org/wiki/Chrome_alum
https://www.benchchem.com/product/b082083?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/sulfuric-acid-chromium-3-potas-dic15642.html
https://en.wikipedia.org/wiki/Chrome_alum
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property

Dodecahydr
ate
(KCr(SO₄)₂·
12H₂O)

Hexahydrat
e
(KCr(SO₄)₂·
6H₂O)

Dihydrate
(KCr(SO₄)₂·
2H₂O)

Monohydrat
e
(KCr(SO₄)₂·
H₂O)

Anhydrous
(KCr(SO₄)₂)

Molar Mass 499.40 g/mol 391.31 g/mol 319.25 g/mol 301.23 g/mol
283.22 g/mol

[1]

Appearance

Dark purple,

octahedral

crystals[1]

- - -

Greyish-

brown

powder[1]

Density 1.83 g/cm³[1] - - - -

Melting Point

89 °C

(decomposes

)[1]

- - -

400 °C

(decomposes

)[1]

Solubility in

Water

24 g/100mL

(at 20 °C)[1]
- - - Insoluble

Data for the hexahydrate, dihydrate, and monohydrate are not readily available in comparative

literature.

Crystal Structure
The dodecahydrate of chromium potassium sulfate crystallizes in a cubic system, a

characteristic feature of alums.[1] Extensive studies using diffraction methods have been

crucial in determining its precise three-dimensional structure.[3] The crystal lattice is composed

of [Cr(H₂O)₆]³⁺ octahedra, K⁺ ions, SO₄²⁻ anions, and additional water molecules that

contribute to the overall structure.[3] The specific crystal structures of the lower hydrates are

less commonly reported but are expected to differ significantly due to the reduced water

content.
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Hydrate Crystal System Space Group
Unit Cell
Parameters

Dodecahydrate Cubic Pa3
a = 12.2305 Å,

α=β=γ=90°[4]

Anhydrous Hexagonal -
a=4.7261 Å, c=8.0483

Å, α=β=90°, γ=120°[4]

Detailed crystallographic data for the hexahydrate, dihydrate, and monohydrate are not widely

available.

Thermal Analysis
Thermogravimetric analysis (TGA) and Differential Scanning Calorimetry (DSC) are essential

techniques to study the dehydration process of chromium potassium sulfate hydrates. The

dehydration of the dodecahydrate is a multi-step process, with the water molecules being lost

at different temperatures. A kinetic study of the dehydration of KCr(SO₄)₂·12H₂O shows a

complex process influenced by the water vapor atmosphere.[5] The dehydration is initiated on

the surface and proceeds inwards, with the rate-limiting step being the recrystallization of the

product.[5]

Specific temperature ranges for the formation of lower hydrates during thermal decomposition

are not consistently reported in the literature, indicating a complex and potentially overlapping

dehydration process.

Experimental Protocols
Synthesis of Chromium Potassium Sulfate
Dodecahydrate
A common method for synthesizing chromium potassium sulfate dodecahydrate involves the

reduction of potassium dichromate.[2]

Materials:

Potassium dichromate (K₂Cr₂O₇)
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Sulfuric acid (H₂SO₄)

Ethanol (C₂H₅OH) or Sulfur dioxide (SO₂) as a reducing agent[2]

Procedure:

Dissolve potassium dichromate in a sulfuric acid solution.

Slowly add a reducing agent (e.g., ethanol) to the solution. The reaction is exothermic and

should be controlled.[6]

The color of the solution will change from orange to dark green, and finally to a violet-blue,

indicating the formation of Cr(III) ions.

Allow the solution to cool and crystallize. The formation of dark violet octahedral crystals of

KCr(SO₄)₂·12H₂O will be observed.[6]

The crystals can be collected by filtration.[6]

X-ray Diffraction (XRD) Analysis
XRD is used to determine the crystal structure of the different hydrates.

Procedure:

A powdered sample of the chromium potassium sulfate hydrate is placed in a sample

holder.

The sample is irradiated with a monochromatic X-ray beam.

The diffraction pattern is recorded by a detector as a function of the diffraction angle (2θ).

The resulting diffractogram provides information about the crystal lattice parameters and can

be used to identify the specific hydrate phase.

Thermal Analysis (TGA/DSC)
TGA and DSC are used to study the thermal stability and dehydration process.[7]
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Procedure:

A small, accurately weighed sample of the hydrate is placed in a crucible.

The crucible is heated in a controlled atmosphere (e.g., nitrogen or air) at a constant heating

rate.

The TGA instrument measures the change in mass of the sample as a function of

temperature.[7]

The DSC instrument measures the heat flow to or from the sample compared to a reference,

identifying endothermic and exothermic transitions.[8]

Logical Workflow for Characterization
The following diagram illustrates a logical workflow for the synthesis and characterization of

various chromium potassium sulfate hydrates.
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Workflow for Characterization of Chromium Potassium Sulfate Hydrates

Synthesis

Characterization

Data Analysis and Comparison

Synthesis of KCr(SO₄)₂·12H₂O
(Reduction of K₂Cr₂O₇)

Controlled Thermal Dehydration

Formation of lower hydrates

X-ray Diffraction (XRD)
(Crystal Structure)

Thermal Analysis (TGA/DSC)
(Dehydration Profile)

Vibrational Spectroscopy (IR/Raman)
(Water Coordination)

Comparative Analysis of:
- Physicochemical Properties

- Crystal Structures
- Thermal Stabilities

Click to download full resolution via product page

Characterization workflow for chromium potassium sulfate hydrates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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